
Licochalcone B chemical synthesis Claisen-
Schmidt condensation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Licochalcone B

CAS No.: 58749-23-8
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Get Quote

Licochalcone B: Key Chemical Data

For your reference, here are the fundamental identifiers and properties of Licochalcone B:

Property Description

IUPAC Name (2E)-3-(3,4-Dihydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)-2-propen-1-one
[1]

Molecular Formula C₁₆H₁₄O₅ [2] [1]

Molecular Weight 286.28 g/mol [2] [1]

CAS Registry
Number

58749-23-8 [2] [1]

Appearance Solid [2]

Documented Biological Activities & Pharmacological
Potential
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Licochalcone B shows promise for various therapeutic applications. The table below summarizes its key

investigated activities:

Biological Activity Reported Findings / Mechanism of Action

Neuroprotective
Potential

Inhibits amyloid-β (Aβ42) self-aggregation (IC50 = 2.16 µM) and disaggregates

pre-formed fibrils; reduces metal-induced aggregation via metal chelation [2].

Anti-inflammatory
Activity

Inhibits phosphorylation of NF-κB p65 in the LPS signaling pathway; specifically

disrupts the NEK7–NLRP3 interaction to inhibit the NLRP3 inflammasome [2].

Anti-cancer Activity Inhibits growth and induces apoptosis in Non-Small Cell Lung Cancer (NSCLC)

cells [2].

Strategic Synthesis Workflow

The following diagram outlines the general strategic approach to synthesizing chalcones like Licochalcone

B, based on the Claisen-Schmidt condensation, which aligns with the information found for Licochalcone B

[3] [4].
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Start: Synthetic Strategy for Licochalcone B

Key Reaction: Claisen-Schmidt Condensation

Specific Condition:
Acid-Mediated Reaction

Key Advantage:
Shorter Route, Higher Yield
Fewer Steps

Provides practical approach
for pharmacological studies

Enables efficient production
for bioactivity testing

Click to download full resolution via product page

Research Context & Further Directions

Licochalcone B belongs to a class of prenylated chalcones, where the addition of prenyl (or related) groups

significantly enhances biological activity and target interaction by improving membrane affinity and cellular

absorption [5]. The related Licochalcone A has advanced to clinical trials for dermatological applications,

demonstrating the therapeutic potential of this compound family [5].

For a complete experimental procedure, I suggest these next steps:

Database Search: Conduct a detailed search on Reaxys or SciFinder-n using the CAS Number
(58749-23-8) to locate the original 2013 paper or subsequent synthetic work.

Methodology Adaptation: Review the general procedures for Claisen-Schmidt condensation and the
synthesis of similar bromochalcone derivatives [3] [6]. These can serve as a practical guide for

developing your own protocol for Licochalcone B.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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